Cas no 1036-11-9 ((2s)-2-(2,4,6-trinitroanilino)propanoic Acid)
1036-11-9 structure
Product Name:(2s)-2-(2,4,6-trinitroanilino)propanoic Acid
CAS No:1036-11-9
MF:C9H8N4O8
MW:300.18182182312
CID:1138230
PubChem ID:9817788
Update Time:2025-04-20
(2s)-2-(2,4,6-trinitroanilino)propanoic Acid Chemical and Physical Properties
Names and Identifiers
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- (2S)-2-(2,4,6-trinitroanilino)propanoic acid
- TNP-L-ALANINE
- CTK0G6900
- 1036-11-9
- DTXSID00431279
- (2s)-2-(2,4,6-trinitroanilino)propanoic Acid
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- Inchi: 1S/C9H8N4O8/c1-4(9(14)15)10-8-6(12(18)19)2-5(11(16)17)3-7(8)13(20)21/h2-4,10H,1H3,(H,14,15)/t4-/m0/s1
- InChI Key: AGNQCKMNKBFERZ-BYPYZUCNSA-N
- SMILES: OC([C@H](C)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 300.03421323g/mol
- Monoisotopic Mass: 300.03421323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 187Ų
(2s)-2-(2,4,6-trinitroanilino)propanoic Acid Related Literature
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1. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1036-11-9 ((2s)-2-(2,4,6-trinitroanilino)propanoic Acid) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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